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Application Notes and Protocols: Cortistatin-14
TFA Peptide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cortistatin-14 (CST-14) is a neuropeptide with significant structural similarity to somatostatin-

14. It is primarily expressed in the cortex and hippocampus and exerts a wide range of

biological activities, including anticonvulsive, neuroprotective, and potent anti-inflammatory

effects.[1] Cortistatin-14 mediates its functions by binding to all five somatostatin receptor

subtypes (sst1-sst5), the Mas-related G protein-coupled receptor X2 (MRGPRX2), and the

growth hormone secretagogue receptor (GHS-R1a), also known as the ghrelin receptor. These

application notes provide detailed recommendations for the storage, handling, and use of

Cortistatin-14 TFA peptide in research settings.

Recommended Storage Conditions
Proper storage of Cortistatin-14 TFA peptide is critical to maintain its stability and biological

activity. The following conditions are recommended based on general peptide storage

guidelines and specific product information.
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Storage Type Condition Temperature Duration Notes

Lyophilized

Peptide
Long-Term -20°C or -80°C Several years

Protect from

moisture and

light. Allow the

vial to warm to

room

temperature

before opening

to prevent

condensation.[2]

[3]

Short-Term 4°C Days to weeks

Keep in a

desiccator,

protected from

light.[3]

Peptide in

Solution
Long-Term -20°C or colder Up to 3-4 months

Aliquot to avoid

repeated freeze-

thaw cycles. Use

of sterile buffers

(pH 5-6) is

recommended to

prolong stability.

[3]

Short-Term 4°C Up to 1-2 weeks

Reconstitution Protocol
Accurate reconstitution of the lyophilized peptide is essential for obtaining reliable and

reproducible experimental results.

Materials:

Lyophilized Cortistatin-14 TFA peptide

Sterile, high-purity water, or a suitable sterile buffer (e.g., PBS at pH 7.2-7.4)
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Sterile, non-pyrogenic polypropylene or glass vials

Calibrated micropipettes with sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes. This prevents moisture condensation inside the vial,

which can degrade the peptide.

Solvent Addition: Carefully add the appropriate volume of sterile water or buffer to the vial to

achieve the desired stock solution concentration. For example, to prepare a 1 mg/mL stock

solution, add 1 mL of solvent to 1 mg of peptide. One source indicates that Cortistatin-14 is

soluble in water up to 0.70 mg/ml.

Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous

shaking, which can cause peptide aggregation or degradation. Ensure that no visible

particles remain.

Aliquoting and Storage: For long-term storage, it is highly recommended to aliquot the stock

solution into smaller, single-use volumes in sterile vials. Store these aliquots at -20°C or

-80°C to avoid repeated freeze-thaw cycles.

Experimental Protocols
Application: In Vitro Anti-Inflammatory Assay in
Macrophages
This protocol describes a cell-based assay to evaluate the anti-inflammatory effects of

Cortistatin-14 TFA peptide by measuring the inhibition of lipopolysaccharide (LPS)-induced

cytokine production in murine macrophages.

Materials:

RAW 264.7 murine macrophage cell line

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% Penicillin-Streptomycin
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Cortistatin-14 TFA peptide stock solution

Lipopolysaccharide (LPS) from E. coli

Phosphate Buffered Saline (PBS)

ELISA kits for mouse Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6)

96-well cell culture plates

CO₂ incubator (37°C, 5% CO₂)

Protocol:

Cell Seeding: Seed RAW 264.7 cells into 96-well plates at a density of 5 x 10⁴ cells/well in

100 µL of complete DMEM.

Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator to allow the cells

to adhere.

Peptide Treatment: Prepare serial dilutions of Cortistatin-14 TFA peptide in complete

DMEM. Remove the old media from the wells and add 100 µL of the peptide dilutions. For

control wells, add 100 µL of complete DMEM. One study showed a maximal inhibitory effect

on cytokine production at a concentration of 10⁻⁸ M.[1]

Pre-incubation: Incubate the plates for 1-2 hours at 37°C.

LPS Stimulation: Add 10 µL of LPS solution (final concentration of 100 ng/mL) to the

appropriate wells to induce an inflammatory response. For negative control wells, add 10 µL

of sterile PBS.

Final Incubation: Incubate the plates for an additional 24 hours at 37°C.

Supernatant Collection: After incubation, centrifuge the plates at 400 x g for 5 minutes.

Carefully collect the supernatant from each well for cytokine analysis.

Cytokine Quantification: Measure the concentrations of TNF-α and IL-6 in the supernatants

using the respective ELISA kits, following the manufacturer's instructions.
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Data Analysis: Calculate the percentage of inhibition of cytokine production by Cortistatin-14

compared to the LPS-only treated cells.

Signaling Pathways and Workflows
Cortistatin-14 Signaling Pathway
Cortistatin-14 exerts its effects by binding to G protein-coupled receptors, primarily the

somatostatin receptors (sst) and MRGPRX2. This binding can activate different G proteins,

such as Gαi and Gαq, leading to downstream signaling cascades that modulate cellular

responses, including the inhibition of inflammatory mediator release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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